Cas no 69003-47-0 (b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI))

• Product Name: b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI)
• CAS No: 69003-47-0
• MF: C₁₈H₃₂NNaO₅
• MW: 365.440156936646
• CID: 515685
• PubChem ID: 56841523
• Update Time: 2025-04-19

b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(2-carboxyethyl)-N-(1-oxododecyl)-, monosodium salt (9CI)
• sodium N-(2-carboxyethyl)-N-(1-oxododecyl)-beta-alaninate
• sodium,3-[2-carboxyethyl(dodecanoyl)amino]propanoate
• sodium 3-(2-carboxyethyl-dodecanoyl-amino)propanoate
• NS00091216
• UNII-B80PV29PRU
• DTXSID30219062
• B80PV29PRU
• 69003-47-0
• EINECS 273-681-7
• .BETA.-ALANINE, N-(2-CARBOXYETHYL)-N-(1-OXODODECYL)-, SODIUM SALT (1:1)

• Inchi： 1S/C18H33NO5.Na/c1-2-3-4-5-6-7-8-9-10-11-16(20)19(14-12-17(21)22)15-13-18(23)24;/h2-15H2,1H3,(H,21,22)(H,23,24);/q;+1/p-1
• InChI Key： ATVSSLLGMPQIQW-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCC)N(CCC(=O)O)CCC(=O)[O-]

Computed Properties

• Exact Mass: 440.29266
• Monoisotopic Mass: 440.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 52.6